Cas no 61385-61-3 (Lithium, [1-(1-methyl-1-phenylethyl)-2,4-cyclopentadien-1-yl]-)

Lithium, [1-(1-methyl-1-phenylethyl)-2,4-cyclopentadien-1-yl]- structure
61385-61-3 structure
Product Name:Lithium, [1-(1-methyl-1-phenylethyl)-2,4-cyclopentadien-1-yl]-
CAS No:61385-61-3
MF:C14H15Li
MW:190.20990395546
CID:481336
PubChem ID:14970356
Update Time:2025-04-19

Lithium, [1-(1-methyl-1-phenylethyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [1-(1-methyl-1-phenylethyl)-2,4-cyclopentadien-1-yl]-
    • lithium,2-cyclopenta-2,4-dien-1-ylpropan-2-ylbenzene
    • DTXSID40566256
    • 61385-61-3
    • Lithium 1-(2-phenylpropan-2-yl)cyclopenta-2,4-dien-1-ide
    • Inchi: 1S/C14H15.Li/c1-14(2,13-10-6-7-11-13)12-8-4-3-5-9-12;/h3-11H,1-2H3;/q-1;+1
    • InChI Key: KQUILUVKDRRUCY-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C1C=CC=CC=1)[C-]1C=CC=C1.[Li+]

Computed Properties

  • Exact Mass: 189.13257
  • Monoisotopic Mass: 190.13337891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Lithium, [1-(1-methyl-1-phenylethyl)-2,4-cyclopentadien-1-yl]- Related Literature

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